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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzohydrazide

Cat. No.: B118600 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromo-3-methylbenzohydrazide is a versatile scaffold in medicinal chemistry and materials

science. The presence of the bromo- substituent on the aromatic ring and the reactive

hydrazide moiety allows for a wide range of functionalization reactions. These modifications

can be used to synthesize diverse libraries of compounds for screening as potential therapeutic

agents or for the development of novel materials. Benzohydrazide derivatives are known to

exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory,

anticancer, and anticonvulsant properties. This document provides detailed protocols for two

common functionalization strategies: the synthesis of Schiff bases via condensation with

aldehydes and the synthesis of 1,3,4-oxadiazoles through oxidative cyclization.

Core Functionalization Strategies

The primary sites for functionalization on 4-Bromo-3-methylbenzohydrazide are the terminal

nitrogen of the hydrazide group and the carbon-bromine bond on the aromatic ring. Key

reactions include:

Schiff Base Formation: The hydrazide can readily condense with various aldehydes or

ketones to form hydrazones (a class of Schiff bases).[1][2] This is one of the most

straightforward methods to introduce molecular diversity.
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Cyclization to Heterocycles: The hydrazide moiety is a key precursor for the synthesis of

various five-membered heterocycles, most notably 1,3,4-oxadiazoles and 1,2,4-triazoles.[3]

[4] These rings are prevalent in many biologically active compounds.

N-Acylation/N-Alkylation: The nitrogen atoms of the hydrazide can be acylated or alkylated to

introduce further substituents.

Cross-Coupling Reactions: The bromo- group can be utilized in various cross-coupling

reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon or carbon-

heteroatom bonds, although this is beyond the scope of this particular protocol.

Protocol 1: Synthesis of Schiff Bases (Hydrazones)
This protocol details the synthesis of (E)-4-Bromo-N'-(4-hydroxy-3-methoxybenzylidene)-3-

methylbenzohydrazide as an exemplary Schiff base. The reaction involves the condensation of

4-Bromo-3-methylbenzohydrazide with vanillin (4-hydroxy-3-methoxybenzaldehyde).

Experimental Workflow Diagram
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Starting Materials

Reaction Step

Work-up & Purification

Final Product

4-Bromo-3-methylbenzohydrazide

Dissolve in Ethanol

Vanillin

Add Glacial Acetic Acid (catalyst)

Mix reactants

Reflux for 4-6 hours

Cool to Room Temp

Reaction complete

Pour into Ice Water

Filter Precipitate

Wash with Water

Recrystallize from Ethanol

(E)-4-Bromo-N'-(4-hydroxy-3-
methoxybenzylidene)-3-methylbenzohydrazide

Pure product
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Step 1: Hydrazone Formation

Step 2: Oxidative Cyclization

Work-up & Purification

Final Product

4-Bromo-3-methylbenzohydrazide

Reflux in Ethanol

4-Nitrobenzaldehyde

N'- (4-nitrobenzylidene)hydrazide Intermediate

Suspend Intermediate in Acetic Acid

Add I2 (catalyst) & HgO (oxidant)

Reflux for 8-10 hours

Cool to Room Temp

Reaction complete

Pour into Ice Water

Filter Precipitate

Wash with KI solution & Water

Recrystallize from DMF/Ethanol

2-(4-Bromo-3-methylphenyl)-5-
(4-nitrophenyl)-1,3,4-oxadiazole

Pure product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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